Cas no 2094347-74-5 (2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 2094347-74-5
• MF: C₁₆H₁₈F₃N₃O₃
• MW: 357.327634334564
• CID: 6350317
• PubChem ID: 126816814
• Update Time: 2025-05-27

2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21392944
• 2-[4-(prop-2-enoyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• PATHXWNWGWODAV-UHFFFAOYSA-N
• EN300-6688951
• Z2517205988
• 2094347-74-5
• 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C16H18F3N3O3/c1-2-15(24)22-9-7-21(8-10-22)11-14(23)20-12-3-5-13(6-4-12)25-16(17,18)19/h2-6H,1,7-11H2,(H,20,23)
• InChI Key： PATHXWNWGWODAV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1CCN(C(C=C)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 357.13002593g/mol
• Monoisotopic Mass: 357.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.9Ų

Additional information on 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

Comprehensive Overview of 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 2094347-74-5): Structure, Applications, and Research Insights

2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 2094347-74-5) is a synthetic organic compound featuring a unique molecular architecture that combines a piperazine core with a trifluoromethoxy-substituted phenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. Its prop-2-enoyl (acryloyl) moiety enables further functionalization, making it valuable for structure-activity relationship (SAR) studies and drug discovery pipelines.

The structural complexity of 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide is underscored by its piperazine-acetamide hybrid design, which is frequently explored in medicinal chemistry for modulating pharmacokinetic properties. The trifluoromethoxy group enhances lipophilicity and metabolic stability, traits highly sought after in modern drug development. Researchers investigating kinase inhibitors or GPCR-targeted therapies often prioritize such motifs due to their ability to improve binding affinity and selectivity.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2094347-74-5, as machine learning models increasingly predict their utility in fragment-based drug design (FBDD). Computational studies highlight its compatibility with protein-ligand docking simulations, particularly for targets involving inflammatory or neurological pathways. This aligns with growing public curiosity about "small molecule therapeutics for neurodegenerative diseases"—a frequently searched topic in scientific databases.

From a synthetic chemistry perspective, the CAS No. 2094347-74-5 compound exemplifies innovations in amide coupling strategies and piperazine derivatization. Its acryloyl segment allows for click chemistry applications, a technique widely discussed in forums on "green chemistry alternatives". Environmental considerations in chemical synthesis have made such methodologies a hotspot, as evidenced by rising searches for "sustainable heterocyclic compound synthesis".

Analytical characterization of 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide typically involves HPLC-MS and NMR spectroscopy, with particular focus on its rotamer dynamics due to the piperazine ring. These details are critical for quality control in high-throughput screening (HTS) libraries, another area where user queries like "HTS compound stability metrics" have surged.

In material science, derivatives of this compound are being evaluated for organic electronic materials, leveraging the electron-withdrawing trifluoromethoxy group to tune charge transport properties. This intersects with popular searches on "organic semiconductors for flexible electronics", reflecting cross-disciplinary relevance.

Ongoing patent analyses reveal that 2094347-74-5 and its analogs are frequently claimed in applications related to crop protection agents, responding to agricultural demands for "low-residue agrochemicals". The compound’s balance of polar and non-polar domains makes it a candidate for systemic plant uptake optimization—a niche but growing research focus.

To summarize, 2-(4-prop-2-enoylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide represents a multifaceted tool for researchers addressing challenges in drug discovery, agrochemical innovation, and advanced materials. Its structural features and adaptable chemistry continue to inspire studies at the intersection of computational prediction and experimental validation, cementing its status as a compound of enduring scientific interest.